Cas no 473923-95-4 (3-Fluoro-5-hydroxybenzonitrile)

• Product Name: 3-Fluoro-5-hydroxybenzonitrile
• CAS No: 473923-95-4
• MF: C₇H₄FNO
• MW: 137.111165046692
• MDL: MFCD09972133
• CID: 857349
• PubChem ID: 21949920
• Update Time: 2025-04-19

3-Fluoro-5-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-hydroxybenzonitrile
• 3-cyano-5-fluorophenol
• 3-fluoro-5-hydroxy-benzonitrile
• CL8194
• ATVNHLQIIAOSEM-UHFFFAOYSA-N
• SY024495
• 3-Fluoro-5-hydroxybenzonitrile, AldrichCPR
• X7966
• ST24028527
• DS-2542
• AKOS006310703
• MFCD09972133
• EN300-214835
• CS-W001086
• DB-128369
• SCHEMBL508381
• DTXSID80620629
• 473923-95-4

• MDL： MFCD09972133
• Inchi： 1S/C7H4FNO/c8-6-1-5(4-9)2-7(10)3-6/h1-3,10H
• InChI Key： ATVNHLQIIAOSEM-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=C(C=1)O

Computed Properties

• Exact Mass: 137.02800
• Monoisotopic Mass: 137.027691913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44
• XLogP3: 1.4

Experimental Properties

• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 255.8±25.0 ºC (760 Torr),
• Flash Point: 108.5±23.2 ºC,
• Solubility: Very slightly soluble (0.56 g/l) (25 º C),
• PSA: 44.02000
• LogP: 1.40298

3-Fluoro-5-hydroxybenzonitrile Security Information

• Hazardous Material transportation number：UN 3082 9 / PGIII
• Hazard Category Code： R22;R41;R51/53
• Safety Instruction： S26;S39;S61
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles